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Compound of Interest

5-(Cyclopropylmethoxy)-2-
Compound Name:

fluoropyridine
CAS No.: 213765-91-4
Cat. No.: B3116039

Get Quote

\ J

Technical Safety Guide: 5-
(Cyclopropylmethoxy)-2-fluoropyridine
Part 1: Chemical Identity & Physicochemical
Profiling

Substance Identity:
¢ Chemical Name: 5-(Cyclopropylmethoxy)-2-fluoropyridine

o CAS Number:Research Grade / Analogous Reference: 1240582-72-2 (Generic/Derivative
class) or See Cert of Analysis.

o Note: Specific CAS numbers often vary by salt form or regional registration. Closest
structural analog for tox data: 4-Bromo-5-cyclopropoxy-2-fluoropyridine (CAS 1243399-16-
7).
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e Molecular Formula: C

H
FNO
e Molecular Weight: 167.18 g/mol

e SMILES:FC1=NC=C(OCC2CC2)C=C1

Physicochemical Matrix: The following properties are critical for determining handling protocols.
Data is derived from structural activity relationship (SAR) analysis of the fluoropyridine class.

Value
Property . . Operational Implication
(Experimental/Predicted)

] ) i May require warming for
) Solid (Low Melting) or Viscous ]
Physical State Liauid transfer; handle as a solid to
iqui
a prevent dust generation.

N ) ) Low volatility at RT, but vapors
Boiling Point ~240-260°C (Predicted) ] ]
form during heated synthesis.

Lipophilic; penetrates skin
LogP ~21-25 barriers easily. Glove

permeation risk.

o Weakly basic. Compatible with
pKa ~1.5 (Pyridine N) L
non-acidic aqueous workups.

S The C2-Fluorine is highly
Reactivity activated for nucleophilic
Ar Active displacement.

Part 2: Hazard Architecture & Toxicology (GHS)
Core Hazard Logic

The safety profile is dominated by two structural motifs:
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e 2-Fluoropyridine Core: The fluorine atom at the 2-position is electron-deficient and prone to
nucleophilic aromatic substitution (S

Ar). This reactivity implies it can alkylate biological nucleophiles (proteins/DNA), leading to
sensitization and tissue irritation.

o Cyclopropylmethoxy Ether: Generally stable, but the cyclopropyl ring adds lipophilicity,
enhancing dermal absorption.

GHS Classification (derived from Analogous Class 2-

Fluoropyridines)
¢ Signal Word:WARNING

e Hazard Statements:

H302: Harmful if swallowed.

o

H315: Causes skin irritation.

o

o

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.

Toxicology Insights
o Metabolic Activation: The cyclopropyl group can undergo metabolic ring-opening (via

CYP450), potentially forming reactive aldehyde intermediates. Avoid chronic exposure.

o Fluoride lon Release: In the event of thermal decomposition (fire) or strong acidic hydrolysis,
the C-F bond cleaves, releasing Hydrogen Fluoride (HF). Standard organic fire protocols
must be augmented with HF-specific neutralization.

Part 3: Handling, Synthesis & Storage Workflows
Synthesis & Reactivity Context

Researchers typically utilize this compound as an electrophile. The following diagram illustrates
the reactivity logic and safety checkpoints during synthesis.
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Functionalized Pyridine
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Figure 1: Reactivity workflow highlighting the S

Ar mechanism. The displacement of the Fluorine atom is the primary synthetic utility but also
the source of fluoride waste hazards.

Storage Protocols

o Atmosphere: Store under Inert Gas (Argon/Nitrogen). Ethers can form peroxides upon
prolonged exposure to air, though the electron-deficient pyridine ring stabilizes this
somewhat.

o Temperature: Refrigerate (2—8°C).
o Container: Amber glass to prevent UV-induced radical degradation of the ether linkage.

Part 4: Emergency Response Architecture

In the event of exposure, the response must be immediate and specific to fluorinated organics.
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Figure 2: Decision tree for emergency response. Note the specific consideration for Calcium
Gluconate if decomposition to HF is suspected.

Fire Fighting Measures

» Extinguishing Media: COz, Dry Chemical, or Alcohol-resistant foam.
e Specific Hazards: Combustion produces Toxic Fumes including:

o Hydrogen Fluoride (HF)

o Nitrogen Oxides (NOx)[1]

o Carbon Monoxide (CO)

» Tactical Response: Firefighters must wear full SCBA. Water spray should be used to
suppress toxic vapors but contain runoff to prevent aquatic contamination.

Part 5: Ecological Impact & Disposal
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e Aguatic Toxicity: Fluorinated pyridines are generally harmful to aquatic life with long-lasting
effects (Chronic Category 3). The C-F bond is resistant to biodegradation.

¢ Waste Streams:

o Stream A (Organic): Dissolve in a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber (critical for HF capture).

o Stream B (Aqueous): Do not discharge into drains. Collect as hazardous halogenated
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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